Cas no 230295-15-5 (2-Bromo-4,5-bis(trifluoromethyl)aniline)

• Product Name: 2-Bromo-4,5-bis(trifluoromethyl)aniline
• CAS No: 230295-15-5
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• MDL: MFCD00729098
• CID: 253204
• PubChem ID: 2736138
• Update Time: 2025-05-27

2-Bromo-4,5-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-bis(trifluoromethyl)aniline
• 2-BROMO-4,5-DI(TRIFLUOROMETHYL)ANILINE
• 4,5-BIS(TRIFLUOROMETHYL)-2-BROMOANILINE
• Benzenamine,2-bromo-4,5-bis(trifluoromethyl)-
• MFCD00729098
• PS-7094
• CS-0318281
• 2-bromo-4, 5-bis(trifluoromethyl)aniline
• DTXSID30371154
• SB82844
• FT-0611426
• E77578
• 1-Amino-4,5-bis(trifluoromethyl)-2-bromobenzene
• AKOS003587377
• 230295-15-5
• SCHEMBL1192688
• Benzenamine, 2-bromo-4,5-bis(trifluoromethyl)-
• A816501
• 2-bromo-4,5- bis(trifluoromethyl)aniline
• DB-046055

• MDL： MFCD00729098
• Inchi： 1S/C8H4BrF6N/c9-5-1-3(7(10,11)12)4(2-6(5)16)8(13,14)15/h1-2H,16H2
• InChI Key： GDBFBFPCVDCVRM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 306.94300
• Monoisotopic Mass: 306.94313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 117 °C
• Flash Point: 97.1±27.3 °C
• PSA: 26.02000
• LogP: 4.65010
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Bromo-4,5-bis(trifluoromethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-4,5-bis(trifluoromethyl)aniline

Recent Advances in the Application of 2-Bromo-4,5-bis(trifluoromethyl)aniline (CAS: 230295-15-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4,5-bis(trifluoromethyl)aniline (CAS: 230295-15-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic aromatic amine, characterized by the presence of bromine and trifluoromethyl groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The electron-withdrawing nature of the trifluoromethyl groups enhances the reactivity of the aniline moiety, making it a valuable building block for complex molecular architectures.

One of the most notable applications of 2-Bromo-4,5-bis(trifluoromethyl)aniline is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The bromine substituent at the 2-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores. Additionally, the trifluoromethyl groups contribute to the metabolic stability of the resulting compounds, a crucial factor in drug design.

In the realm of antimicrobial research, 2-Bromo-4,5-bis(trifluoromethyl)aniline has been employed as a precursor for the synthesis of novel quinolone derivatives. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of fluoroquinolone analogs with potent activity against multidrug-resistant bacterial strains. The presence of the trifluoromethyl groups was found to enhance membrane permeability, thereby improving the bioavailability of the analogs. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Beyond its applications in drug discovery, 2-Bromo-4,5-bis(trifluoromethyl)aniline has also been explored in materials science. Researchers have utilized its structural features to design advanced fluorinated polymers with applications in biomedical devices and coatings. A 2022 study in ACS Applied Materials & Interfaces highlighted its use in the development of hydrophobic coatings for medical implants, which reduce biofilm formation and improve biocompatibility. The compound's ability to impart both chemical stability and hydrophobicity makes it an attractive candidate for such applications.

In conclusion, 2-Bromo-4,5-bis(trifluoromethyl)aniline (CAS: 230295-15-5) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural attributes enable diverse applications, from drug discovery to materials science. Ongoing research continues to uncover new opportunities for this compound, particularly in the development of next-generation therapeutics and advanced materials. Future studies are expected to further elucidate its potential and expand its utility in these fields.